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Compound of Interest

Compound Name: (2E)-tetradecenedioyl-CoA

Cat. No.: B15549553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the enzymes responsible for the

metabolism of (2E)-tetradecenedioyl-CoA, a key intermediate in dicarboxylic acid

degradation. This document outlines the core metabolic pathway, presents available

quantitative enzyme kinetic data, details relevant experimental protocols, and provides visual

representations of the biochemical processes and workflows.

Introduction
Dicarboxylic acids (DCAs) are produced from the ω-oxidation of monocarboxylic fatty acids and

serve as alternative energy substrates, particularly under conditions of metabolic stress. Their

breakdown occurs primarily through the β-oxidation pathway within peroxisomes. (2E)-
Tetradecenedioyl-CoA is the mono-CoA ester of tetradecanedioic acid, a 14-carbon

dicarboxylic acid, and its metabolism is crucial for cellular lipid homeostasis. Understanding the

enzymes that process this molecule is vital for research into metabolic disorders and for the

development of novel therapeutic interventions.

The Core Metabolic Pathway: Peroxisomal β-
Oxidation
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The catabolism of (2E)-tetradecenedioyl-CoA proceeds via the peroxisomal β-oxidation

pathway, a cyclical process that shortens the dicarboxylyl-CoA chain by two carbons in each

cycle. The key enzymes involved in this process are Acyl-CoA Oxidase 1 (ACOX1), L-

Bifunctional Protein (EHHADH), and 3-ketoacyl-CoA Thiolase (ACAA1).
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Peroxisomal β-Oxidation of (2E)-Tetradecenedioyl-CoA

Peroxisome

Initial Oxidation Step
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 EHHADH
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+ H₂O
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Dodecanedioyl-CoA

 ACAA1
(Thiolase)
+ CoA-SH

Acetyl-CoA
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(Thiolase)

 EHHADH
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NAD⁺ → NADH + H⁺
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O₂ → H₂O₂

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for (2E)-Tetradecenedioyl-CoA Synthesis

Chemical Synthesis

Enzymatic Ligation

Enzymatic Desaturation (if necessary)

Tetradecanedioic Acid

Activated Tetradecanedioate
(e.g., N-hydroxysuccinimide ester)

Activation (e.g., DCC/NHS)

Tetradecanedioyl-CoA

Acyl-CoA Ligase or
Chemical Ligation

Coenzyme A (free thiol)

(2E)-Tetradecenedioyl-CoA

Acyl-CoA Dehydrogenase
(if starting with saturated DCA-CoA)

Purification
(e.g., HPLC)
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Coupled Assay for ACAA1 (Thiolase) Activity

Thiolase Reaction Coupling Reactions

3-Keto-tetradecanedioyl-CoA

Dodecanedioyl-CoA

 ACAA1
+ CoA-SH

Acetyl-CoA

 ACAA1

Citrate

 Citrate Synthase

Oxaloacetate

Malate

 Malate Dehydrogenase

NADH

NAD⁺

 Monitored at 340 nm
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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